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Get Quote

Chemical Properties of 3-Aminopropanethiol

The table below summarizes the basic identifying information and known physicochemical properties for 3-

Aminopropanethiol.

Property Value / Description

CAS Number 462-47-5 [1] [2]

Molecular
Formula

C3H9NS [1] [2]

Molecular
Weight

91.18 g/mol [2]

Density 0.951 g/cm³ [1]

Boiling Point 151.4°C at 760 mmHg [1]

Flash Point 45.4°C [1]

pKa 9.29 (Predicted) [2]
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Property Value / Description

Synonyms Homocysteamine, 3-Aminopropane-1-thiol, 3-Mercaptopropylamine,
Mercaptopropylamine [1] [2]

Potential Solubility Challenges & Strategies

The available data does not include direct solubility measurements. However, the compound's pKa and dual

functional groups provide clues for troubleshooting.

Molecular Structure: The molecule contains both a basic primary amine (-NH₂) and a thiol (-SH)
group [1]. This makes it a potential candidate for forming zwitterionic structures depending on the pH.
pKa Insight: The predicted pKa of 9.29 [2] suggests that the amine group will be predominantly

protonated (-NH₃⁺) in neutral or acidic aqueous solutions, which should enhance water solubility
through hydrogen bonding and ionic interactions.

Troubleshooting Guide: If you are facing solubility issues, consider the following approaches:

Issue Potential Solution

Low Solubility at
Neutral pH

Adjust the solution pH. Solubility is likely higher in acidic conditions (e.g., using
dilute HCl) where the amine group is protonated.

Oxidation of
Thiol Group

The thiol group can oxidize in air to form disulfide bonds, which can cause
precipitation [3]. Use an inert atmosphere (e.g., nitrogen or argon) and fresh,

purified water degassed with an inert gas.

Unclear
Solubility Profile

Start with a systematic solubility test in buffers of different pH values (e.g., pH 2, 7,

and 10) to empirically determine the best solvent conditions.

Experimental Workflow for Solubility Troubleshooting

The following diagram outlines a logical workflow you can follow to diagnose and resolve solubility

problems with 3-Aminopropanethiol in the lab.
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Solubility Issue
with 3-Aminopropanethiol

Prepare fresh solution under inert atmosphere

Attempt dissolution in water
or buffer (e.g., pH 7)

Check for insoluble particles

Adjust solution to acidic pH
(e.g., with dilute HCl)

Insoluble

Solubility Achieved
Proceed with experiment

Soluble

Re-check for solubility

Soluble

Consider oxidation to disulfide
Attempt reduction if necessary

Still Insoluble

Confirm compound integrity
via analytical methods

Re-test
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Frequently Asked Questions

Q1: What is the most critical factor to control when working with 3-aminopropanethiol in water? The

most critical factor is likely preventing oxidation. The thiol (-SH) group is susceptible to oxidation by air,

leading to the formation of disulfide-bridged dimers, which are typically insoluble. Always use degassed

solvents and maintain an inert atmosphere (e.g., nitrogen or argon) when handling solutions of this

compound [3].

Q2: How does pH affect the solubility of 3-aminopropanethiol? While direct data is unavailable, its

chemical structure offers a strong indication. The amine group (pKa ~9.29) becomes protonated in acidic

media. Therefore, solubility in water is expected to be significantly higher in acidic pH (e.g., using 0.1M

HCl) where the molecule carries a positive charge, facilitating interaction with water molecules [2].

Q3: There is no aqueous solubility data in the literature. How can I determine it? You can perform a

simple, small-scale qualitative test.

Weigh a small amount (e.g., 1 mg) of the compound.

Divide it into several vials.
Add different solvents (e.g., water, acidic buffer, basic buffer, ethanol) to each.

Sonicate or vortex the mixtures and observe. This will quickly give you a practical understanding of its
solubility profile.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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